Cas no 1805549-85-2 (5-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid)

• Product Name: 5-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid
• CAS No: 1805549-85-2
• MF: C₈H₅ClF₂INO₂
• MW: 347.485080480576
• CID: 4804114
• Update Time: 2025-06-09

5-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid

• Inchi： 1S/C8H5ClF2INO2/c9-1-3-2-13-6(7(10)11)4(5(3)12)8(14)15/h2,7H,1H2,(H,14,15)
• InChI Key： NZADFCZSFWFCEA-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=CN=C(C(F)F)C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 5-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid

Comprehensive Overview of 5-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid (CAS No. 1805549-85-2)

5-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid (CAS No. 1805549-85-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl, difluoromethyl, and iodo functional groups, has garnered attention for its potential role in drug discovery and material science. Researchers and industry professionals frequently search for terms like "pyridine derivatives in drug synthesis", "halogenated pyridines applications", and "CAS 1805549-85-2 uses", reflecting its relevance in modern chemistry.

The structural complexity of 5-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid makes it a valuable intermediate in the synthesis of bioactive molecules. Its carboxylic acid moiety allows for further functionalization, enabling the creation of novel compounds with tailored properties. Recent trends in green chemistry and sustainable synthesis have also sparked interest in optimizing the production of such intermediates, with queries like "eco-friendly synthesis of iodopyridines" gaining traction. This aligns with the global push toward environmentally responsible chemical manufacturing.

In pharmaceutical research, 5-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid is often explored for its potential in small-molecule drug development. The presence of both fluorine and iodine atoms enhances its metabolic stability and binding affinity, key factors in medicinal chemistry. Searches for "fluorinated pyridines in drug design" and "iodine-containing pharmaceuticals" highlight the growing demand for halogenated building blocks. Additionally, its chloromethyl group offers versatility in cross-coupling reactions, a topic frequently queried as "chloromethyl pyridine reactions".

The agrochemical sector also benefits from derivatives of 5-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid, particularly in the development of crop protection agents. The compound's ability to act as a precursor for herbicides and pesticides has led to increased interest, with search terms like "pyridine-based agrochemicals" and "difluoromethyl compounds in agriculture" reflecting this niche. Its stability under various environmental conditions makes it a candidate for formulations requiring long-lasting efficacy.

From a synthetic perspective, the compound's iodopyridine core is instrumental in palladium-catalyzed cross-coupling reactions, a technique widely used in organic synthesis. Researchers often look for "iodopyridine coupling partners" or "Suzuki-Miyaura reactions with halogenated pyridines", underscoring its utility in constructing complex molecular architectures. The integration of computational chemistry tools to predict reactivity patterns has further amplified its appeal, as seen in searches for "DFT studies on halogenated pyridines".

Quality control and analytical characterization of 5-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed, with queries like "analytical methods for pyridine carboxylic acids" frequently appearing in scientific literature. The compound's CAS No. 1805549-85-2 serves as a unique identifier, streamlining database searches for regulatory compliance and safety data.

In conclusion, 5-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid (CAS No. 1805549-85-2) represents a multifaceted tool in contemporary chemistry. Its applications span drug discovery, agrochemical innovation, and advanced material synthesis, driven by its functional group diversity and reactivity. As the scientific community continues to explore halogenated heterocycles, this compound remains at the forefront of interdisciplinary research, addressing both academic and industrial challenges.